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Compound of Interest

Compound Name: SL-164

Cat. No.: B1619551

SL-164: Not a Viable Therapeutic Agent

A thorough review of available scientific and medical literature reveals that SL-164, also known
as dicloqualone, is not a recognized therapeutic agent and is not currently under investigation
in clinical trials for any medical condition.[1][2][3] Developed in the late 1960s as an analogue
of methaqualone, SL-164 exhibits sedative and hypnotic properties.[1][4] However, it was
never commercialized for clinical use due to a significant risk of convulsions.[1]

Recent information indicates that SL-164 is accessible online as a designer drug, and its
ingestion has been associated with severe adverse effects, including prolonged agitated
delirium.[5] There is no scientific evidence to support any therapeutic potential for SL-164.

Given the lack of clinical development and the associated safety concerns, a comparative
analysis of SL-164 with existing therapeutic drugs is not feasible. The fundamental prerequisite
for such a comparison—the legitimate investigation of a compound as a therapeutic agent with
supporting preclinical and clinical data—is absent in the case of SL-164.

Therefore, this guide cannot provide a comparison of SL-164 to existing drugs, as it does not
have a recognized therapeutic application. The scientific and medical communities do not
consider SL-164 a viable candidate for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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